Cas no 91062-66-7 (Acetamide,N-(1-bromo-3-isoquinolinyl)-)

• Product Name: Acetamide,N-(1-bromo-3-isoquinolinyl)-
• CAS No: 91062-66-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 819596
• PubChem ID: 323104
• Update Time: 2025-04-19

Acetamide,N-(1-bromo-3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1-bromo-3-isoquinolinyl)-
• N-(1-bromoisoquinolin-3-yl)acetamide
• DTXSID80314298
• NSC-281918
• NSC281918
• 91062-66-7
• AKOS032949374

• Inchi： 1S/C11H9BrN2O/c1-7(15)13-10-6-8-4-2-3-5-9(8)11(12)14-10/h2-6H,1H3,(H,13,14,15)
• InChI Key： BURHGGPVXWDDHT-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=CC(NC(C)=O)=N1

Computed Properties

• Exact Mass: 263.99
• Monoisotopic Mass: 263.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.596
• Boiling Point: 487.2°Cat760mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.699

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives